Cas no 2680730-08-7 (benzyl N-(2-oxocycloheptyl)carbamate)

• Product Name: benzyl N-(2-oxocycloheptyl)carbamate
• CAS No: 2680730-08-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5648398
• PubChem ID: 165909122
• Update Time: 2025-10-29

benzyl N-(2-oxocycloheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-oxocycloheptyl)carbamate
• EN300-28281069
• 2680730-08-7

• Inchi： 1S/C15H19NO3/c17-14-10-6-2-5-9-13(14)16-15(18)19-11-12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,16,18)
• InChI Key： ZBRKCOWNTZFCDK-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(2-oxocycloheptyl)carbamate

Benzyl N-(2-Oxocycloheptyl)Carbamate: A Comprehensive Overview

Benzyl N-(2-Oxocycloheptyl)Carbamate, with the CAS number 2680730-08-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzyl group, combined with the 2-oxocycloheptyl moiety, creates a molecule with intriguing chemical characteristics that make it a valuable subject for research.

The benzyl group in Benzyl N-(2-Oxocycloheptyl)Carbamate contributes to the compound's stability and reactivity. This aromatic substituent is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution. The presence of the carbamate functional group further enhances the compound's versatility, as it can act as a protecting group for amines or serve as a bioisostere in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of Benzyl N-(2-Oxocycloheptyl)Carbamate. Researchers have explored various synthetic routes to optimize the production of this compound, including methods involving cyclization reactions and coupling techniques. These advancements have not only improved the yield but also provided deeper insights into the stereochemistry and regioselectivity of the molecule.

The 2-oxocycloheptyl group is a key feature of this compound, contributing to its cyclic structure and potential biological activity. This moiety can act as a rigid framework, which is advantageous in drug design for improving bioavailability and target specificity. Recent findings suggest that Benzyl N-(2-Oxocycloheptyl)Carbamate may exhibit modulatory effects on certain enzymes or receptors, making it a promising candidate for therapeutic applications.

In terms of applications, Benzyl N-(2-Oxocycloheptyl)Carbamate has shown potential in the development of novel pharmaceutical agents. Its structural flexibility allows for modifications that could enhance its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, this compound serves as a valuable tool in medicinal chemistry for exploring new drug leads.

From an environmental perspective, understanding the degradation pathways of Benzyl N-(2-Oxocycloheptyl)Carbamate is crucial for assessing its ecological impact. Recent research has investigated its biodegradation under various conditions, providing insights into its persistence in different ecosystems. These studies are essential for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, Benzyl N-(2-Oxocycloheptyl)Carbamate (CAS 2680730-08-7) is a multifaceted compound with significant implications in organic chemistry and pharmacology. Its unique structure, versatile functional groups, and potential biological activity make it a valuable subject for ongoing research. As advancements continue to unfold, this compound holds promise for contributing to the development of innovative therapeutic agents and chemical tools.